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Disclaimer: The following guidelines are provided for informational purposes for researchers,

scientists, and drug development professionals. A site-specific and activity-specific risk

assessment must be conducted before handling any potentially infectious materials. All

laboratory personnel must adhere to federal, state, and local regulations for biohazardous

waste disposal.[1] The designation "SARS-CoV-2-IN-55" is not publicly recognized; therefore,

this guidance addresses general safety protocols for handling SARS-CoV-2 and related

research materials.

This document provides essential safety and logistical information for handling materials

related to SARS-CoV-2 in a laboratory setting. It includes procedural guidance on personal

protective equipment, waste disposal, and emergency procedures to ensure the safety of

laboratory personnel and the surrounding environment.

Risk Assessment and Biosafety Levels
A thorough risk assessment is mandatory before any work with SARS-CoV-2 or related

materials.[2][3] The appropriate biosafety level (BSL) is determined by the nature of the work.

Biosafety Level 3 (BSL-3): Recommended for work involving cultures of SARS-CoV-2 or any

procedures with a high potential for aerosol generation.[4][5]

Biosafety Level 2 (BSL-2) with enhancements: May be appropriate for routine diagnostic

testing of specimens, provided that procedures with a high likelihood of generating aerosols

are performed in a certified Class II Biological Safety Cabinet (BSC).
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Table 1: Biosafety Level Recommendations for SARS-CoV-2 Research

Type of Work
Recommended Biosafety
Level

Source

Virus isolation and culture BSL-3

Procedures with high aerosol

generation potential
BSL-3

Routine diagnostic testing of

clinical specimens
BSL-2 with BSL-3 precautions

Work with inactivated SARS-

CoV-2 isolates
BSL-2

Work with SARS-CoV-2

genomic RNA
BSL-2

Quantitative synthetic RNA

from SARS-CoV-2
BSL-1

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The required PPE varies

based on the biosafety level.

Table 2: Recommended Personal Protective Equipment for Handling SARS-CoV-2
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PPE Component BSL-2 with Enhancements BSL-3

Gloves Nitrile or latex gloves
Two pairs of nitrile or latex

gloves

Lab Coat
Disposable, solid-front, back-

closing gown

Solid-front, liquid-impermeable

gown or Tyvek suit

Eye/Face Protection
Safety glasses with side

shields or face shield

Safety goggles or full-face

shield

Respiratory Protection
N95 respirator (if aerosols are

possible)

N95 respirator or Powered Air-

Purifying Respirator (PAPR)

Footwear Closed-toe shoes
Dedicated or disposable shoe

covers

Source:

Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent self-

contamination.
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Donning Sequence

Doffing Sequence (Contaminated Area) Doffing Sequence (Anteroom/Clean Area)

Perform Hand Hygiene Put on Gown Put on N95 Respirator or PAPR Put on Face Shield or Goggles Put on Gloves (Outer Pair Over Cuff) Remove Outer Gloves

Remove Gown

Perform Hand Hygiene

Exit Lab Remove Face Shield or GogglesTransition to Clean Area Remove Respirator Remove Inner Gloves Perform Hand Hygiene

Click to download full resolution via product page

Caption: Standard workflow for donning and doffing Personal Protective Equipment (PPE).

Operational Plan: Handling SARS-CoV-2 Materials
All work with infectious materials must be performed within a certified Class II Biological Safety

Cabinet (BSC) to minimize the risk of aerosol exposure.

A common procedure in SARS-CoV-2 research is the inactivation of the virus for safer

downstream applications.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12389868?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive and Log SARS-CoV-2 Sample
(BSL-3)

Handle all materials in a Class II BSC

Perform Inactivation
(e.g., Heat, Chemical)

Verify Inactivation
(e.g., Plaque Assay)

Proceed with Downstream Applications
(BSL-2)

Click to download full resolution via product page

Caption: General experimental workflow for the inactivation of SARS-CoV-2.

Disposal Plan: Management of Contaminated Waste
All waste generated from the handling of SARS-CoV-2 materials is considered biohazardous

and must be managed accordingly.

Proper segregation at the point of generation is critical for safe disposal.
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Point of Generation (Inside BSC)

Sharps (Needles, Blades)
-> Puncture-resistant sharps container

Decontamination

Solid Waste (Gloves, Gowns, Pipettes)
-> Double-layered biohazard bags

Liquid Waste (Culture Media)
-> Decontaminate with 1% sodium hypochlorite

Secure Transport to Central Waste Area

Final Disposal Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
SARS-CoV-2-Related Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389868#personal-protective-equipment-for-
handling-sars-cov-2-in-55]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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